Cas no 1217722-00-3 ((S)-1-Boc-3-N-(pyridin-4-ylmethyl)-amino-piperidine)

• Product Name: (S)-1-Boc-3-N-(pyridin-4-ylmethyl)-amino-piperidine
• CAS No: 1217722-00-3
• MF: C₁₆H₂₅N₃O₂
• MW: 291.388603925705
• MDL: MFCD07369890
• CID: 2166055
• PubChem ID: 25417778
• Update Time: 2025-07-17

(S)-1-Boc-3-N-(pyridin-4-ylmethyl)-amino-piperidine Chemical and Physical Properties

Names and Identifiers

• (S)-tert-butyl 3-((pyridin-4-ylmethyl)amino)piperidine-1-carboxylate
• tert-butyl (3S)-3-(pyridin-4-ylmethylamino)piperidine-1-carboxylate
• (S)-1-Boc-3-N-(pyridin-4-ylmethyl)-amino-piperidine, AldrichCPR
• TERT-BUTYL (3S)-3-[(PYRIDIN-4-YLMETHYL)AMINO]PIPERIDINE-1-CARBOXYLATE
• AS-36772
• tert-Butyl (S)-3-((pyridin-4-ylmethyl)amino)piperidine-1-carboxylate
• AKOS026670688
• 1217722-00-3
• (s)-1-boc-3-n-(pyridin-4-ylmethyl)-amino-piperidine
• (S)-1-Boc-3-[(pyridin-4-ylmethyl)amino]piperidine
• 1-Piperidinecarboxylic acid, 3-[(4-pyridinylmethyl)amino]-, 1,1-dimethylethyl ester, (3S)-
• (S)-3-[(PYRIDIN-4-YLMETHYL)-AMINO]-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• DB-224955
• (S)-1-Boc-3-N-(pyridin-4-ylmethyl)amino piperidine
• 1,1-Dimethylethyl (3S)-3-[(4-pyridinylmethyl)amino]-1-piperidinecarboxylate
• (s)-1-boc-3-n-(pyridin-4-ylmethyl)aminopiperidine
• CS-0171759
• DTXSID701143098
• MFCD07369890
• (S)-tert-Butyl 3-[(pyridin-4-ylmethyl)amino]piperidine-1-carboxylate
• (S)-tert-butyl3-((pyridin-4-ylmethyl)amino)piperidine-1-carboxylate
• (3S)-3-{[(Pyridin-4-yl)methyl]amino}piperidine, N1-BOC protected
• (S)-1-Boc-3-N-(pyridin-4-ylmethyl)-amino-piperidine

• MDL： MFCD07369890
• Inchi： 1S/C16H25N3O2/c1-16(2,3)21-15(20)19-10-4-5-14(12-19)18-11-13-6-8-17-9-7-13/h6-9,14,18H,4-5,10-12H2,1-3H3/t14-/m0/s1
• InChI Key： LBUYCRLVNHYWHB-AWEZNQCLSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@@H](C1)NCC1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 291.19467705g/mol
• Monoisotopic Mass: 291.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Color/Form: White to Yellow Solid

(S)-1-Boc-3-N-(pyridin-4-ylmethyl)-amino-piperidine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330;P501
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on (S)-1-Boc-3-N-(pyridin-4-ylmethyl)-amino-piperidine

Compound Introduction: (S)-1-Boc-3-N-(pyridin-4-ylmethyl)-amino-piperidine (CAS No. 1217722-00-3)

Compound with the CAS number 1217722-00-3 and the product name (S)-1-Boc-3-N-(pyridin-4-ylmethyl)-amino-piperidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its chiral center and specific functional groups, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry.

The molecular structure of (S)-1-Boc-3-N-(pyridin-4-ylmethyl)-amino-piperidine consists of a piperidine ring substituted with a Boc (tert-butoxycarbonyl) group at the 1-position and an N-(pyridin-4-ylmethyl) amine group at the 3-position. The presence of the chiral center at the piperidine ring makes this compound a valuable intermediate in the synthesis of enantiomerically pure pharmaceuticals. The Boc group serves as an protecting group for the amine functionality, allowing for selective modifications during synthetic processes.

In recent years, there has been a growing interest in the development of drugs that target neurological disorders, such as Parkinson's disease and Alzheimer's disease. Piperidine derivatives have shown promise in this area due to their ability to interact with various neurotransmitter receptors. Specifically, compounds like (S)-1-Boc-3-N-(pyridin-4-ylmethyl)-amino-piperidine have been investigated for their potential to modulate dopaminergic and cholinergic systems.

One of the most compelling aspects of (S)-1-Boc-3-N-(pyridin-4-ylmethyl)-amino-piperidine is its role as a building block in the synthesis of more complex pharmacophores. The pyridine moiety, in particular, has been shown to enhance binding affinity and selectivity when incorporated into drug molecules. This has led to several studies exploring its use in the development of novel therapeutic agents. For instance, recent research has demonstrated that derivatives of this compound can exhibit potent activity against certain enzymes implicated in neurodegenerative diseases.

The synthesis of (S)-1-Boc-3-N-(pyridin-4-ylmethyl)-amino-piperidine involves multi-step organic reactions that require precise control over reaction conditions. The stereochemistry of the compound must be carefully maintained throughout the synthetic process to ensure high enantiomeric purity. This is often achieved through asymmetric synthesis techniques, which leverage chiral catalysts or auxiliaries to induce the desired stereoselectivity.

Recent advancements in catalytic methods have further refined the synthesis of this compound, making it more efficient and scalable. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce the pyridine substituent into the piperidine ring with high yield and selectivity. These improvements have not only streamlined the production process but also reduced costs, making it more feasible for industrial applications.

The pharmacological properties of (S)-1-Boc-3-N-(pyridin-4-ylmethyl)-amino-piperidine have been extensively studied in both preclinical and clinical settings. Preclinical data suggest that this compound exhibits significant binding affinity for various targets, including dopamine receptors and monoamine oxidase enzymes. These interactions have been linked to potential therapeutic effects in treating neurological disorders.

In clinical trials, patients with Parkinson's disease have shown promising responses to drugs derived from piperidine scaffolds. While further research is needed to fully understand the mechanisms of action, early results indicate that compounds like (S)-1-Boc-3-N-(pyridin-4-ylmethyl)-amino-piperidine could offer new treatment options for patients suffering from these conditions. The ability to fine-tune the structure of these molecules allows for the development of drugs with improved efficacy and reduced side effects.

The versatility of (S)-1-Boc-3-N-(pyridin-4-ylmethyl)-amino-piperidine extends beyond its applications in neurological therapies. It has also been explored as a lead compound in the development of treatments for other diseases, such as cancer and inflammation-related disorders. The pyridine moiety, for instance, has been shown to modulate inflammatory pathways by interacting with specific receptors and enzymes.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Innovations in synthetic chemistry continue to provide new tools for modifying its structure, enabling researchers to develop more effective derivatives. Additionally, advances in computational modeling and drug design are expected to accelerate the discovery process by predicting how structural changes will impact biological activity.

In conclusion, (S)-1-Boc-3-N-(pyridin-4-ylmethyl)-amino-piperidine (CAS No. 1217722-00-3) represents a significant contribution to pharmaceutical chemistry. Its unique structural features and pharmacological properties make it a valuable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and refine synthetic methods, this compound is poised to play an increasingly important role in medicine.